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The term you used was not found in the search results. It is possible there may be a spelling variation or it

could be a specialized term from a specific context. The search results do illuminate several key areas that

are central to current drug development:

The Core Meaning of "Adopt": In a research context, to adopt means to voluntarily take up, accept,
or start using something new, such as a method, technology, or policy [1] [2] [3]. This is a active

process of choice and implementation.
A Key Trend: Adopting New Testing Methods: A significant shift underway in 2025 is the move

away from traditional animal testing. Regulatory bodies like the FDA and NIH are actively
promoting the adoption of alternative methods [4]. This includes:

Computer Modeling & AI
Organ-on-a-chip systems
Human cell-based systems (e.g., organoids)

A Relevant Acronym: SPEED: While not "Adopy", one resource discovered is SPEED (Signaling
Pathway Enrichment using Experimental Datasets) [5]. This is a bioinformatics tool and method
used to infer upstream signaling pathways that caused observed gene expression changes, which is

crucial for understanding drug mechanisms and disease pathology.

Adopting New Methods: A Comparative View

For researchers and drug development professionals, adopting new methodologies involves a careful

evaluation of traditional approaches against emerging alternatives. The table below summarizes the key shift

toward modern non-animal testing methods:
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Feature
Traditional Approach (Animal
Testing)

Adopted Modern Approaches (Non-Animal
Methods)

Core Principle Using animal models to predict

human response

Using human-relevant data from advanced

technologies [4]

Example
Methods

Rodent, canine, or primate studies AI-driven models, organoids, organ-on-a-chip,

computational modeling [4]

Regulatory
Status

Long-standing requirement; now

being phased out for some drugs
[4]

Encouraged by new FDA/NIH frameworks;

accepted via laws like FDA Modernization Act
2.0 [4]

Primary
Advantage

Historical precedent, whole-body
system view

Human-specificity, can identify human-specific
toxicities, often more ethical [4]

Key
Limitation

Poor human predictivity in many
cases, ethical concerns [4]

May not yet model whole-body dynamics (e.g.,
system-wide interactions) [4]

This transition is supported by initiatives like the FDA's new framework for monoclonal antibody therapies

and the NIH's establishment of a new office (ORIVA) to coordinate these efforts [4].

Experimental Protocol: Adopting a Pathway Analysis
Method

If your research involves genomic data and identifying causal signaling pathways, adopting a method like the

SPEED (Signaling Pathway Enrichment using Experimental Datasets) algorithm is highly relevant [5].

The workflow can be summarized as follows:
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4. Infer Upstream
Signaling Pathway

End: Identify Causal
Signaling Pathway
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Detailed Methodology:

Step 1: Data Collection & Curation: Compile a database of gene-expression datasets from single-
pathway perturbation experiments (e.g., TGF-β, MAPK, JAK-STAT pathways). Data should be

normalized and annotated uniformly [5].
Step 2: Define Pathway Signature Genes: For each signaling pathway of interest, extract a set of

signature genes. These are genes consistently regulated by that specific pathway across multiple
experiments. Criteria include [5]:

The gene must be expressed (e.g., expression rank in top 50%).
The gene must be regulated (e.g., Z-score rank in top 1%).

The gene must be consistent (e.g., regulated in >20% of datasets for that pathway).

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s5441609?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC2896193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2896193/
https://www.smolecule.com/products/s5441609?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Step 3: Statistical Analysis: To analyze your own list of differentially expressed genes, use Fisher's
exact test to detect overrepresentation of these pre-defined signature genes in your list. Apply
multiple hypothesis correction (e.g., False Discovery Rate, FDR) to determine statistical significance

[5].
Step 4: Infer Upstream Pathway: A significant overrepresentation of a pathway's signature genes in

your dataset implies that this upstream signaling pathway is causally responsible for the observed
gene expression changes, moving beyond mere pathway membership [5].

How to Proceed with Your Research

Given that "Adopy" itself is not a established term, here are actionable steps you can take:

Refine Your Search: Consider if the term might have a slightly different spelling or if it is an acronym
from a specific niche. Reviewing the literature from your specific sub-field may provide clues.

Focus on the Concepts Provided: The information on adopting alternative methods and pathway
analysis techniques (like SPEED) represents the cutting edge of quantitative and computational

biology in drug development. These are tangible topics you can explore and "adopt" in your own
work.

Consult Additional Resources: For the bioinformatics methods described, the original paper on the
SPEED web server and the official NIH and FDA policy pages are excellent next stops for deep,

technical detail [5] [4].
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To cite this document: Smolecule. [Clarifying the Terminology and Related Concepts]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b5441609#what-is-adopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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